methyl 6-(1H-pyrazol-1-yl)picolinate

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: methyl 6-pyrazol-1-ylpyridine-2-carboxylate
• InChI: InChI=1S/C10H9N3O2/c1-15-10(14)8-4-2-5-9(12-8)13-7-3-6-11-13/h2-7H,1H3
• InChI Key: RAOJJYGJNJVRSB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CC=C1)N2C=CC=N2

Description

Methyl 6-(1H-pyrazol-1-yl)picolinate is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of commercially available methyl 6-bromopicolinate (1.000 g; 4.62 mmol), 1H-pyrazole (315 mg; 4.62 mmol), trans-N,N′-dimethylcyclohexane-1,2-diamine (135 mg; 0.92 mmol), K2CO3 (1.370 g; 9.72 mmol), and CuI (44 mg; 0.23 mmol) in anh. toluene (15 ml) was heated at reflux for 17 h. After cooling to rt, water was added, and the mixture was extracted with AcOEt. The mixed organic layers were dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (DCM/MeOH=20/1) afforded methyl 6-(1H-pyrazol-1-yl)picolinate as a colorless solid. LC-MS (conditions A): tR=0.59 min.; [M+H]+: 204.04 g/mol.